(3R,4R,4aS,7R,8S,8aR)-Hexahydro-3-hydroxy-4,7-dimethyl-8-(3-oxobutyl)-1,2-benzodioxin-8a(3H)-carboxaldehyde
(3R,4R,4aS,7R,8S,8aR)-Hexahydro-3-hydroxy-4,7-dimethyl-8-(3-oxobutyl)-1,2-benzodioxin-8a(3H)-carboxaldehyde
Brand Name:
Vulcanchem
CAS No.:
149588-86-3
VCID:
VC21162298
InChI:
InChI=1S/C15H24O5/c1-9-4-6-13-11(3)14(18)19-20-15(13,8-16)12(9)7-5-10(2)17/h8-9,11-14,18H,4-7H2,1-3H3/t9-,11-,12+,13+,14-,15-/m1/s1
SMILES:
CC1CCC2C(C(OOC2(C1CCC(=O)C)C=O)O)C
Molecular Formula:
C15H24O5
Molecular Weight:
284.35 g/mol
(3R,4R,4aS,7R,8S,8aR)-Hexahydro-3-hydroxy-4,7-dimethyl-8-(3-oxobutyl)-1,2-benzodioxin-8a(3H)-carboxaldehyde
CAS No.: 149588-86-3
Cat. No.: VC21162298
Molecular Formula: C15H24O5
Molecular Weight: 284.35 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 149588-86-3 |
|---|---|
| Molecular Formula | C15H24O5 |
| Molecular Weight | 284.35 g/mol |
| IUPAC Name | (3R,4R,4aS,7R,8S,8aR)-3-hydroxy-4,7-dimethyl-8-(3-oxobutyl)-4,4a,5,6,7,8-hexahydro-3H-benzo[c][1,2]dioxine-8a-carbaldehyde |
| Standard InChI | InChI=1S/C15H24O5/c1-9-4-6-13-11(3)14(18)19-20-15(13,8-16)12(9)7-5-10(2)17/h8-9,11-14,18H,4-7H2,1-3H3/t9-,11-,12+,13+,14-,15-/m1/s1 |
| Standard InChI Key | JIXOVOHHLWAEFU-MVVLZTAMSA-N |
| Isomeric SMILES | C[C@@H]1CC[C@H]2[C@H]([C@@H](OO[C@@]2([C@H]1CCC(=O)C)C=O)O)C |
| SMILES | CC1CCC2C(C(OOC2(C1CCC(=O)C)C=O)O)C |
| Canonical SMILES | CC1CCC2C(C(OOC2(C1CCC(=O)C)C=O)O)C |
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